2-Methyl-2-(trifluoromethyl)pyrrolidine
Overview
Description
2-Methyl-2-(trifluoromethyl)pyrrolidine is a chemical compound with the CAS Number: 141519-24-6 . It has a molecular weight of 153.15 . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for 2-Methyl-2-(trifluoromethyl)pyrrolidine is1S/C6H10F3N/c1-5(6(7,8)9)3-2-4-10-5/h10H,2-4H2,1H3 . This indicates that the molecule consists of 6 carbon atoms, 10 hydrogen atoms, 3 fluorine atoms, and 1 nitrogen atom . Physical And Chemical Properties Analysis
2-Methyl-2-(trifluoromethyl)pyrrolidine is a liquid at room temperature .Scientific Research Applications
Pyrrolidines in Medicine and Industry
Pyrrolidines, including compounds like 2-Methyl-2-(trifluoromethyl)pyrrolidine, are significant in both medical and industrial applications. They have been used in medicine due to their biological effects, and in industry for purposes like dye or agrochemical production. The study of pyrrolidines chemistry is crucial for modern science, particularly in understanding their synthesis through processes like [3+2] cycloaddition (Żmigrodzka et al., 2022).
Asymmetric Michael Addition Catalyst
2-Methyl-2-(trifluoromethyl)pyrrolidine derivatives have been shown to be effective catalysts in asymmetric Michael addition reactions. This process is crucial for synthesizing γ-nitro carbonyl compounds, which have significant implications in pharmaceutical and organic synthesis (Singh et al., 2013).
Ultrasound-Promoted Synthesis
Pyrrolidin-2-ones, which are related to 2-Methyl-2-(trifluoromethyl)pyrrolidine, have been the focus of environmentally sustainable processes in organic synthesis. Their synthesis has been enhanced by the use of ultrasound, reducing energy requirements and waste, showing the compound's role in green chemistry (Franco et al., 2012).
Synthesis of Aminopyrroles
2-Methyl-2-(trifluoromethyl)pyrrolidine and its derivatives have been utilized in the preparation of aminopyrroles, which are significant in medicinal chemistry and as organocatalysts. These compounds have been synthesized through methods like 2H-azirine ring expansion, highlighting the compound's versatility in organic synthesis (Khlebnikov et al., 2018).
Safety And Hazards
This chemical is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has been associated with skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure), with the respiratory system being a target organ .
properties
IUPAC Name |
2-methyl-2-(trifluoromethyl)pyrrolidine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10F3N/c1-5(6(7,8)9)3-2-4-10-5/h10H,2-4H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZKPDOLCQMIJQA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCN1)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10F3N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-2-(trifluoromethyl)pyrrolidine | |
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